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Compound of Interest

N-(2-Hydroxyethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B148727

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and key applications of N-(2-Hydroxyethyl)-1,3-propanediamine. The information is curated
for professionals in research, scientific, and drug development fields, with a focus on delivering
precise data and detailed experimental context.

Core Chemical Properties

N-(2-Hydroxyethyl)-1,3-propanediamine, with CAS number 4461-39-6, is a versatile organic
compound possessing a primary amine, a secondary amine, and a primary hydroxyl group.
This trifunctional nature dictates its reactivity and utility in a range of chemical syntheses.

Physicochemical Data

The fundamental physical and chemical properties of N-(2-Hydroxyethyl)-1,3-
propanediamine are summarized in the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C5H14N20 [1112]
Molecular Weight 118.18 g/mol [1][2]
Appearance C.:olf)rless to slightly yellow 2]
liquid

Melting Point 15-19 °C [1]
Boiling Point 240.7 °C at 760 mmHg [1]
Density 1.007 g/mL at 20 °C [2]
Refractive Index (n20/D) 1.486 [1]
Flash Point 99.4 °C [1]
Water Solubility Miscible [1]
Vapor Pressure 0.00648 mmHg at 25°C [1]
pKa 14.79 + 0.10 (Predicted) [1]

Structural and Topological Data

Property Value Reference
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

CZuntg p 3 s
Rotatable Bond Count 5 [1]

Exact Mass 118.110613074 [1]
Complexity 41.4 [1]

Synthesis of N-(2-Hydroxyethyl)-1,3-propanediamine

The industrial synthesis of N-(2-Hydroxyethyl)-1,3-propanediamine is typically achieved
through the reaction of 1,3-propanediamine with ethylene oxide. This reaction is a nucleophilic
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addition where the primary amine of 1,3-propanediamine attacks the electrophilic carbon of the
ethylene oxide ring, leading to its opening and the formation of the hydroxyethyl group.

1,3-Propanediamine Nucleophilic

Addition N-(2-Hydroxyethyl)-1,3-propanediamine

Ethylene Oxide

Click to download full resolution via product page
Synthesis of N-(2-Hydroxyethyl)-1,3-propanediamine.

Key Applications

The unique structural features of N-(2-Hydroxyethyl)-1,3-propanediamine make it a valuable
intermediate in several industrial applications, most notably as a curing agent for epoxy resins
and as a building block in the synthesis of pharmaceuticals.

Epoxy Resin Curing Agent

N-(2-Hydroxyethyl)-1,3-propanediamine functions as an effective curing agent for epoxy
resins. The primary and secondary amine groups undergo nucleophilic addition to the epoxide
rings of the epoxy prepolymer, leading to a cross-linked, three-dimensional network. This
process transforms the liquid resin into a hard, thermoset material with enhanced mechanical
and thermal properties. The hydroxyl group can also participate in further reactions,
contributing to the final properties of the cured material.
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Reactants
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S i Product
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Click to download full resolution via product page
Epoxy resin curing mechanism with N-(2-Hydroxyethyl)-1,3-propanediamine.

Intermediate in Pharmaceutical Synthesis

In the pharmaceutical industry, N-(2-Hydroxyethyl)-1,3-propanediamine serves as a versatile
building block for the synthesis of active pharmaceutical ingredients (APIs). Its amine and
hydroxyl functionalities allow for its incorporation into a wide range of molecular scaffolds.
While specific signaling pathways are proprietary to the drug discovery programs they are part
of, the general workflow for its use in drug development is illustrated below.
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Workflow of N-(2-Hydroxyethyl)-1,3-propanediamine in drug development.

Experimental Protocols
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This section details the general methodologies for determining the key chemical properties of
N-(2-Hydroxyethyl)-1,3-propanediamine.

Melting Point Determination

The melting point is determined by slowly heating a small sample of the solid in a capillary
tube. The temperature range from the first appearance of liquid to the complete melting of the
solid is recorded. A sharp melting range is indicative of high purity.

Boiling Point Determination

The boiling point is measured by heating the liquid in a distillation apparatus. The temperature
at which the liquid and vapor phases are in equilibrium at a given pressure is recorded as the
boiling point. For accurate results, the thermometer bulb should be positioned just below the
side arm of the distillation flask.

Density Measurement

The density of the liquid can be determined using a pycnometer or a hydrometer. The
pycnometer method involves accurately weighing a known volume of the liquid. The
hydrometer method relies on the principle of buoyancy, where a calibrated float is immersed in
the liquid, and the density is read from a scale.

Refractive Index Measurement

The refractive index is measured using a refractometer. A drop of the liquid is placed on the
prism, and the instrument measures the extent to which light is bent as it passes through the
sample. The measurement is typically performed at a standard temperature (e.g., 20°C) and
wavelength (e.g., the D-line of a sodium lamp).

Flash Point Determination

The flash point is determined using a closed-cup or open-cup apparatus. The liquid is heated at
a controlled rate, and an ignition source is periodically passed over the surface. The flash point
is the lowest temperature at which the vapors of the liquid ignite momentarily. Standardized
methods, such as those from ASTM, are often employed for this measurement.

Water Solubility Determination
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The miscibility of N-(2-Hydroxyethyl)-1,3-propanediamine in water can be determined by
adding the compound to water in various proportions and observing for the formation of a
single homogeneous phase. For guantitative measurement of less soluble compounds, a
saturated solution is prepared, and the concentration of the dissolved substance is determined
analytically.

Safety Information

N-(2-Hydroxyethyl)-1,3-propanediamine is a corrosive substance that can cause severe skin
burns and eye damage. Appropriate personal protective equipment, including gloves, safety
glasses, and protective clothing, should be worn when handling this chemical. It should be
used in a well-ventilated area, and inhalation of vapors should be avoided. In case of contact
with skin or eyes, rinse immediately with plenty of water and seek medical attention. Store in a
tightly closed container in a dry, cool, and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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